Cas no 10074-13-2 (1,3-Benzenedimethanethiol,2,4,6-trimethyl-)

• Product Name: 1,3-Benzenedimethanethiol,2,4,6-trimethyl-
• CAS No: 10074-13-2
• MF: C₁₁H₁₆S₂
• MW: 212.374740600586
• CID: 134345
• PubChem ID: 688238
• Update Time: 2025-04-19

1,3-Benzenedimethanethiol,2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanethiol,2,4,6-trimethyl-
• [2,4,6-trimethyl-3-(sulfanylmethyl)phenyl]methanethiol
• 2,4-BIS(MERCAPTOMETHYL)MESITYLENE
• (2,4,6-trimethylbenzene-1,3-diyl)dimethanethiol
• [3-(MERCAPTOMETHYL)-2,4,6-TRIMETHYLPHENYL]METHANETHIOL
• 2,3-DIMETHYL-5-BROMOFLUOROBENZENE
• 2,4,6-Trimethyl-1,3-benzenedimethanethiol
• (2,4,6-trimethyl-1,3-phenylene)dimethanethiol
• 10074-13-2
• DTXSID30350843
• J-640202
• J-800204
• AKOS015912216
• 2,4-bis-(Mercaptomethyl)mesitylene
• SCHEMBL441710
• (3-(mercaptomethyl)-2,4,6-trimethylphenyl)methanethiol
• FT-0609947

• Inchi： 1S/C11H16S2/c1-7-4-8(2)11(6-13)9(3)10(7)5-12/h4,12-13H,5-6H2,1-3H3
• InChI Key： FDLRLJPEBZYMMO-UHFFFAOYSA-N
• SMILES： SCC1C(C)=CC(C)=C(CS)C=1C

Computed Properties

• Exact Mass: 212.06900
• Monoisotopic Mass: 212.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 2Ų

Experimental Properties

• Density: 1.067
• Melting Point: 67-68 °C(lit.)
• Boiling Point: 342.9°Cat760mmHg
• Flash Point: 142.3°C
• Refractive Index: 1.581
• PSA: 77.60000
• LogP: 3.47140

1,3-Benzenedimethanethiol,2,4,6-trimethyl- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38